![molecular formula C7H9BrN2O2 B597395 Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate CAS No. 1260672-33-0](/img/structure/B597395.png)
Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate
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Overview
Description
Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is a synthetic intermediate used for solid phase synthesis of polyamides containing imidazole . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Molecular Structure Analysis
The molecular structure of Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate consists of a five-membered imidazole ring substituted with a bromine atom and a methyl group . The InChI code for this compound is 1S/C5H5BrN2O2/c1-10-5(9)4-7-2-3(6)8-4/h2H,1H3,(H,7,8) .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate are not detailed in the literature, imidazole derivatives are known to show a broad range of chemical reactivity . They are key components to functional molecules used in a variety of applications .Scientific Research Applications
Synthesis of Functional Molecules
Imidazoles, including Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate, are key components in the synthesis of functional molecules used in a variety of everyday applications . The bonds constructed during the formation of the imidazole ring play a crucial role in these applications .
Development of New Drugs
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Synthesis of Therapeutic Compounds
Imidazole is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Therefore, Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate could potentially be used in the synthesis of these therapeutic compounds.
5. Synthesis of Bimetallic Platinum (II) Complex 2-Bromo-1-methyl-1H-imidazole can be used in the synthesis of 1,2-bis [2-methyl-5- (1-methyl-1 H -imidazol-2-yl)-3-thienyl]-cyclopentene, a ligand which can form bimetallic platinum (II) complex with potent cytotoxic activity .
C-N Coupling Reactions
2-Bromo-1-methyl-1H-imidazole can be used in C-N coupling reactions with p-anisidine to form N-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-amine .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The presence of two nitrogen atoms in the imidazole ring allows it to form multiple hydrogen bonds, enhancing its interaction with biological targets .
Biochemical Pathways
Imidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
It is known that the compound has a high gi absorption and is bbb permeant .
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
ethyl 4-bromo-1-methylimidazole-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2/c1-3-12-7(11)6-9-5(8)4-10(6)2/h4H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCKOQOIVGTJNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=CN1C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate |
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